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Compound of Interest

Compound Name: 3-(2-Hydroxyethoxy)phenol

CAS No.: 49650-88-6

Cat. No.: B3425958

Get Quote

Executive Summary & Chemical Profile
3-(2-Hydroxyethoxy)phenol (CAS: 49650-88-6) is a phenolic ether intermediate often used in

organic synthesis. While not always explicitly listed as a P- or U-listed waste under US EPA

RCRA regulations (unlike parent Phenol, U188), it retains significant hazardous properties

characteristic of the phenol class, including aquatic toxicity and potential for severe eye/skin

irritation.

Core Directive: Treat all waste streams containing this compound as Hazardous Organic

Waste. Under no circumstances should this chemical be discharged into municipal sewage

systems or trash.
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Property Data

CAS Number 49650-88-6

Molecular Formula C₈H₁₀O₃

Physical State Solid (typically white to off-white powder)

Melting Point 83–85 °C

Solubility Soluble in alcohol, moderate solubility in water

Primary Hazards
Skin Irritant (Cat 2), Serious Eye Damage (Cat

1/2), Aquatic Toxicity

Hazard Identification & Safety (GHS)
Before initiating any disposal workflow, verify the following safety controls are in place. The

phenolic moiety presents a risk of protein denaturation upon contact with tissue.

Personal Protective Equipment (PPE) Matrix
PPE Type Specification Rationale

Gloves
Nitrile (Double-gloving

recommended)

Prevents transdermal

absorption common with

phenols.

Eye Protection Chemical Splash Goggles

Standard safety glasses are

insufficient for powders/dusts

that cause severe eye

damage.

Respiratory
N95 or P100 (if generating

dust)

Prevents inhalation of

particulates during weighing or

transfer.

Clothing
Lab coat (buttoned), long

sleeves
Minimizes skin exposure risk.
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The following protocol ensures compliance with EPA 40 CFR 261 (Identification and Listing of

Hazardous Waste).

A. Waste Stream Segregation
Proper segregation is the single most critical step in laboratory waste management. 3-(2-
Hydroxyethoxy)phenol must be isolated from oxidizers to prevent exothermic reactions.

DOT Diagram: Waste Stream Decision Logic The following diagram illustrates the decision

logic for segregating waste containing 3-(2-Hydroxyethoxy)phenol.

Waste Generation
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(Solutions, mother liquor)

Liquid

Container: Solid Hazardous Waste
Label: 'Solid Waste - Toxic'

Bag & Tag

Solvent Composition?

Halogenated Organic
(DCM, Chloroform)

Contains Halogens

Non-Halogenated Organic
(Methanol, Acetone, Water)

No Halogens

Container: Halogenated Waste
Label: 'Halogenated Solvent - Toxic'

Container: Non-Halogenated Waste
Label: 'Organic Waste - Toxic'
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Click to download full resolution via product page

Figure 1: Decision tree for segregating 3-(2-Hydroxyethoxy)phenol waste streams to ensure

compatibility and regulatory compliance.

B. Step-by-Step Disposal Protocol
1. Solid Waste (Pure Compound or Contaminated Debris)

Collection: Place used weigh boats, contaminated paper towels, and gloves into a clear

polyethylene bag.

Labeling: Attach a hazardous waste tag. Clearly write "3-(2-Hydroxyethoxy)phenol" and

check "Toxic" and "Irritant."

Secondary Containment: Place the sealed bag into the laboratory's dedicated Solid

Hazardous Waste Drum.

Prohibition: Do NOT place in "Biohazard" (red bag) or "Sharps" containers unless

needles/glass are involved.

2. Liquid Waste (Solutions)
Compatibility Check: Ensure the solution does not contain strong oxidizers (e.g., nitric acid,

peroxides).

Transfer: Pour into the appropriate carboy (Halogenated vs. Non-Halogenated) using a

funnel to prevent spills.

Rinsing: Triple-rinse the empty glassware with a compatible solvent (e.g., ethanol or

acetone). Add the rinsate to the waste carboy, not the sink.

Closure: Cap the carboy immediately after use to prevent volatile emissions, even if the

solute itself is not volatile.

Emergency Spill Response
In the event of a spill, immediate action is required to prevent environmental contamination and

personnel exposure.
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Evacuate & Alert: Clear the immediate area. Alert nearby personnel.

PPE Up: Don nitrile gloves, goggles, and a lab coat. If the spill is large (>50g), wear a half-

mask respirator with organic vapor/particulate cartridges.

Containment:

Solids: Cover with wet paper towels to prevent dust generation, then carefully scoop into a

waste bag.

Liquids: Surround with absorbent pads or vermiculite.

Decontamination: Scrub the surface with a soap/water solution. Collect all cleanup materials

as Solid Hazardous Waste.

Reporting: Report the incident to your facility's EHS department.

Regulatory Compliance & Classification
Understanding the regulatory framework is essential for avoiding fines and ensuring

environmental stewardship.

RCRA Status: While 3-(2-Hydroxyethoxy)phenol is not explicitly P- or U-listed, it must be

characterized. If the waste exhibits toxicity (via TCLP) or is mixed with listed solvents, it

carries the corresponding waste codes.

Recommendation: Manage as Non-RCRA Regulated Hazardous Waste (unless mixed

with RCRA solvents) but dispose of via high-temperature incineration.

EPA Disposal Method: Incineration is the preferred method for phenolic compounds to

ensure complete destruction of the aromatic ring.

Sewer Ban: 40 CFR 403.5 prohibits the discharge of pollutants that may pass through or

interfere with POTW (Publicly Owned Treatment Works). Phenolic compounds are strictly

regulated in wastewater.

References

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b3425958/docs?utm_src=pdf-body#operational-guide-proper-disposal-procedures-for-3-2-hydroxyethoxy-phenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3425958?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


National Center for Biotechnology Information (2023).PubChem Compound Summary for

CID 78519, 2-(2-Hydroxyethoxy)phenol. (Note: Isomer reference for chemical property

validation). Retrieved from [Link]

United States Environmental Protection Agency (EPA).Resource Conservation and Recovery

Act (RCRA) Regulations - Title 40 of the Code of Federal Regulations (CFR) Parts 239

through 282. Retrieved from [Link]

Occupational Safety and Health Administration (OSHA).Hazard Communication Standard

(HCS) - 29 CFR 1910.1200. Retrieved from [Link]

To cite this document: BenchChem. [Operational Guide: Proper Disposal Procedures for 3-
(2-Hydroxyethoxy)phenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3425958/docs#operational-guide-proper-disposal-
procedures-for-3-2-hydroxyethoxy-phenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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